Cas no 177843-32-2 (1H-Benzimidazol-6-amine,7-ethyl-)

• Product Name: 1H-Benzimidazol-6-amine,7-ethyl-
• CAS No: 177843-32-2
• MF: C₉H₁₁N₃
• MW: 161.203741312027
• CID: 112734
• PubChem ID: 12968448
• Update Time: 2025-04-18

1H-Benzimidazol-6-amine,7-ethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazol-6-amine,7-ethyl-
• 1H-Benzimidazol-5-amine,4-ethyl-(9CI)
• SCHEMBL6976279
• 177843-32-2
• 4-ethyl-1H-benzimidazol-5-amine
• 4-ethyl-1H-benzo[d]imidazol-5-amine

• Inchi： 1S/C9H11N3/c1-2-6-7(10)3-4-8-9(6)12-5-11-8/h3-5H,2,10H2,1H3,(H,11,12)
• InChI Key： PCMHJJOKHSAPFF-UHFFFAOYSA-N
• SMILES： N1C=NC2=C1C=CC(=C2CC)N

Computed Properties

• Exact Mass: 161.09543
• Monoisotopic Mass: 161.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• PSA: 54.7